3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide

Specification

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C6H10N4O2/c7-5-3-4(9-10-5)6(12)8-1-2-11/h3,11H,1-2H2,(H,8,12)(H3,7,9,10)
• Standard InChI Key: IBNYWGNHVRFLCM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1N)C(=O)NCCO

Introduction

3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide is a pyrazole derivative that has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities. This compound is characterized by the presence of an amino group, a hydroxyethyl substituent, and a carboxamide functional group, which contribute to its potential applications in drug development and pharmacology.

Synthesis Methods

The synthesis of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide typically involves a multi-step process. One common method involves the reaction of 5-amino-1-(2-hydroxyethyl)-pyrazole with an appropriate acylating agent under controlled conditions to yield the desired carboxamide derivative. The choice of solvent and temperature significantly affects the yield and purity of the final product.

Biological Activity and Potential Applications

Research indicates that 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide exhibits significant biological activity, particularly as an inhibitor of various enzymes. It has been studied for its potential as a kinase inhibitor, which plays a crucial role in cellular signaling pathways. This suggests potential therapeutic applications in cancer and other diseases where kinase activity is dysregulated.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide. For instance:

Compound Name	Structural Features	Unique Aspects
1H-pyrazole-5-carboxamide	Basic pyrazole structure	Lacks hydroxyethyl substitution
N-(2-hydroxyethyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxamide	Contains methoxyphenyl group	Enhanced lipophilicity due to methoxy group
3-methyl-1-phenyl-2-pyrazolin-5-one	Methyl substitution on the pyrazole ring	Known for its radical scavenging properties

Research Findings and Future Directions

Research continues to explore the full range of applications and optimize the synthesis of 3-amino-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide for better efficacy and lower production costs. Interaction studies involving this compound have focused on its binding affinity to various targets, particularly kinases, using techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These studies provide insights into its potential therapeutic applications by modulating signaling pathways critical for cell proliferation and survival.